(5E)-2-(4-bromophenyl)-5-[(2-fluorophenyl)methylidene]-1H-imidazol-4-one

• Molecular Formula: C16H10BrFN2O
• Molecular Weight: 345.16 g/mol
• IUPAC Name: (5E)-2-(4-bromophenyl)-5-[(2-fluorophenyl)methylidene]-1H-imidazol-4-one
• InChI: InChI=1S/C16H10BrFN2O/c17-12-7-5-10(6-8-12)15-19-14(16(21)20-15)9-11-3-1-2-4-13(11)18/h1-9H,(H,19,20,21)/b14-9+
• InChI Key: ORHMOZANMSDUQF-NTEUORMPSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)N=C(N2)C3=CC=C(C=C3)Br)F
• SMILES: C1=CC=C(C(=C1)C=C2C(=O)N=C(N2)C3=CC=C(C=C3)Br)F

Description

(5E)-2-(4-bromophenyl)-5-[(2-fluorophenyl)methylidene]-1H-imidazol-4-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BRPIM or 4-Bromo-2-Fluoro-5-(2-Phenylmethylene)-1H-Imidazol-4-One.

Mechanism of Action

The mechanism of action of (5E)-2-(4-bromophenyl)-5-[(2-fluorophenyl)methylidene]-1H-imidazol-4-one is not fully understood. However, it is believed that the compound binds to metal ions through coordination bonds, leading to a change in the electronic structure of the molecule and subsequent fluorescence emission.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (5E)-2-(4-bromophenyl)-5-[(2-fluorophenyl)methylidene]-1H-imidazol-4-one. However, studies have shown that this compound has low toxicity and is not cytotoxic to cells at low concentrations.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5E)-2-(4-bromophenyl)-5-[(2-fluorophenyl)methylidene]-1H-imidazol-4-one in lab experiments is its high selectivity for certain metal ions. This makes it a useful tool for the detection and quantification of these ions in biological samples. However, one of the limitations of this compound is its relatively low fluorescence quantum yield, which can make it difficult to detect at low concentrations.

Future Directions

There are several future directions for the study of (5E)-2-(4-bromophenyl)-5-[(2-fluorophenyl)methylidene]-1H-imidazol-4-one. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the exploration of its potential applications in other areas of research, such as bioimaging and drug delivery. Additionally, further studies are needed to better understand the mechanism of action and the potential physiological effects of this compound.

Synthesis Methods

The synthesis of (5E)-2-(4-bromophenyl)-5-[(2-fluorophenyl)methylidene]-1H-imidazol-4-one can be achieved through a multistep process. One of the most commonly used methods is the reaction of 4-bromobenzaldehyde and 2-fluorobenzaldehyde with imidazole in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain the desired compound.

Scientific Research Applications

(5E)-2-(4-bromophenyl)-5-[(2-fluorophenyl)methylidene]-1H-imidazol-4-one has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to certain metal ions, such as copper and zinc, and emit fluorescence upon binding.